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Compound of Interest

Compound Name: Nickel(II) perchlorate hexahydrate

Cat. No.: B7949596 Get Quote

This guide provides an in-depth overview of the chemical and physical properties of Nickel(II)
perchlorate hexahydrate, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy access and comparison of key

data points.

Chemical Identity and Properties
Nickel(II) perchlorate hexahydrate is an inorganic compound that presents as green,

hygroscopic crystals.[1][2][3] It is highly soluble in water and also shows solubility in various

organic solvents.[1][4] This compound is recognized for its role as a versatile reagent in

chemical synthesis and materials science.

Quantitative Data Summary
The fundamental properties of Nickel(II) perchlorate hexahydrate are summarized in the

table below, providing a clear reference for its molecular characteristics.
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Property Value

Molecular Formula Ni(ClO₄)₂·6H₂O[1][3][5][6]

Alternate Molecular Formula Cl₂H₁₂NiO₁₄[7][8][9]

Molecular Weight 365.68 g/mol [1][7][8]

CAS Number 13520-61-1[1][5][6]

Appearance Green crystals[1]

Melting Point 140 °C[4][6][7]

Structural Representation
The molecular structure of Nickel(II) perchlorate hexahydrate consists of a central nickel ion,

two perchlorate ions, and six water molecules of hydration. The relationship between these

components is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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